Cas no 2137582-29-5 (3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol)

• Product Name: 3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol
• CAS No: 2137582-29-5
• MF: C₁₁H₁₁ClN₂O₃S
• MW: 286.734640359879
• CID: 5760318
• PubChem ID: 165479616
• Update Time: 2025-05-26

3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• 2137582-29-5
• EN300-1115035
• [3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]methanol
• 3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol

• Inchi： 1S/C11H11ClN2O3S/c1-18(16,17)9-5-13-14(6-9)11-3-2-8(7-15)4-10(11)12/h2-6,15H,7H2,1H3
• InChI Key： PNDDMQSASWIUBH-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C=CC=1N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 286.0178911g/mol
• Monoisotopic Mass: 286.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol

Comprehensive Overview of 3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol (CAS No. 2137582-29-5)

3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol (CAS No. 2137582-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and methanesulfonyl functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure, combining a chlorophenyl moiety with a hydroxymethyl group, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy development.

The compound's CAS No. 2137582-29-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent studies highlight its potential in addressing oxidative stress-related diseases, a hot topic in biomedical research. Its methanesulfonyl group contributes to enhanced solubility and bioavailability, critical factors in drug formulation. Additionally, the pyrazole ring is known for its stability and ability to interact with biological targets, making this compound a candidate for cancer therapeutics and neuroprotective agents. These attributes align with the increasing demand for small-molecule modulators in precision medicine.

From a synthetic chemistry perspective, 3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol offers a robust platform for structure-activity relationship (SAR) studies. Its modular design allows for derivatization at multiple sites, enabling researchers to explore pharmacophore optimization. This flexibility is particularly valuable in high-throughput screening campaigns, where rapid iteration of molecular scaffolds is essential. The compound's chloro substituent also facilitates further functionalization via cross-coupling reactions, a widely used technique in medicinal chemistry.

Environmental and green chemistry considerations are increasingly shaping compound development, and CAS No. 2137582-29-5 is no exception. Its synthesis can be adapted to minimize waste and energy consumption, addressing the sustainability concerns prevalent in modern chemical manufacturing. Furthermore, its potential applications in crop protection align with the global push for eco-friendly agrochemicals. The methanesulfonyl group, in particular, may contribute to reduced environmental persistence compared to traditional sulfonamide-based compounds.

Analytical characterization of 3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is crucial for pharmaceutical intermediates. The compound's stability under various pH conditions and thermal profiles is also a subject of ongoing investigation, as these properties directly impact its formulation compatibility and shelf life.

In the context of intellectual property, CAS No. 2137582-29-5 has been referenced in several patent applications related to heterocyclic compounds and their therapeutic uses. This underscores its commercial potential and the competitive landscape surrounding innovative chemical entities. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the growing demand for tailored molecular solutions.

Future research directions for 3-chloro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylmethanol may explore its structure-based drug design potential, particularly in protein-ligand interactions. Computational modeling and molecular docking studies could further elucidate its binding affinities with biological targets. Additionally, its role in combination therapies and synergistic effects with other bioactive compounds presents an exciting avenue for investigation. As the scientific community continues to prioritize multitarget therapeutics, this compound's multifaceted chemical features position it as a valuable asset in drug discovery pipelines.